2-(2-methylpropoxy)-5-methylsulfonylbenzoic acid
Cat. No. B8596539
M. Wt: 272.32 g/mol
InChI Key: UBMIMAAEPDNDIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07241761B2
Procedure details
Prepared in analogy to example 2.2 (b) from from 2-chloro-5-methanesulfonyl-benzoic acid and isobutanol.
[Compound]
Name
example 2.2 ( b )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:10]=[CH:9][C:8]([S:11]([CH3:14])(=[O:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5]>C(O)C(C)C>[CH2:4]([O:5][C:2]1[CH:10]=[CH:9][C:8]([S:11]([CH3:14])(=[O:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5])[CH:3]([CH3:7])[CH3:2]
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Inputs
Step One
[Compound]
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Name
|
example 2.2 ( b )
|
|
Quantity
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0 (± 1) mol
|
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Type
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reactant
|
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Smiles
|
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Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
ClC1=C(C(=O)O)C=C(C=C1)S(=O)(=O)C
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Step Three
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
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Smiles
|
C(C(C)C)O
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
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|
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Smiles
|
C(C(C)C)OC1=C(C(=O)O)C=C(C=C1)S(=O)(=O)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
